Cas no 14630-42-3 (tert-Butyl(trimethylsilyl)acetylene)

• Product Name: tert-Butyl(trimethylsilyl)acetylene
• CAS No: 14630-42-3
• MF: C₉H₁₈Si
• MW: 154.324723720551
• MDL: MFCD00134215
• CID: 223979
• PubChem ID: 139797
• Update Time: 2025-06-07

tert-Butyl(trimethylsilyl)acetylene Chemical and Physical Properties

Names and Identifiers

• Silane,(3,3-dimethyl-1-butyn-1-yl)trimethyl-
• 1-TRIMETHYLSILYL-3,3-DIMETHYL-1-BUTYNE
• 3,3-Dimethyl-1-(trimethylsilyl)-1-butyne
• 3,3-dimethylbut-1-ynyl(trimethyl)silane
• (3,3-Dimethyl-1-butynyl)(trimethyl)silane
• (3,3-dimethylbut-1-yn-1-yl)trimethylsilane
• (3,3-Dimethylbut-1-ynyl)trimethylsilane
• 1-(tert-butyl)-2-(trimethylsilyl)acetylene
• 1-(trimethylsilyl)-2-tert-butylacetylene
• 1-(Trimethylsilyl)neohexyne
• 1-Butyne,3,3-dimethyl-1-trimethylsilyl
• 1-trimethylsilyl-3,3-dimethylbut-1-yne
• 3,3-dimethyl-1-trimethylsilyl-1-butyne
• Silane,(3,3-dimethyl-1-butynyl)trimethyl
• TIMTEC-BB SBB009032
• 1-Butyne, 3,3-dimethyl-1-trimethylsilyl-
• Silane, (3,3-Dimethyl-1-butynyl)trimethyl-
• AKOS006341995
• 3-methyl-dihydrofuran-2(3H)-one
• 14630-42-3
• Q63393367
• MFCD00134215
• DTXSID10163352
• S19270
• silane, (3,3-dimethyl-1-butynyl)trimethyl
• (3,3-dimethylbut-1-yn-1-yl)(trimethyl)silane
• Silane, (3,3-dimethyl-1-butynyl)trimethyl-
• InChI=1/C9H18Si/c1-9(2,3)7-8-10(4,5)6/h1-6H
• 1-t-butyl-2-trimethylsilyl acetylene
• FT-0694343
• GKWFJPNWRGGCSB-UHFFFAOYSA-N
• Silane, (3,3-dimethyl-1-butyn-1-yl)trimethyl-
• tert-Butyl(trimethylsilyl)acetylene

• MDL： MFCD00134215
• Inchi： 1S/C9H18Si/c1-9(2,3)7-8-10(4,5)6/h1-6H3
• InChI Key： GKWFJPNWRGGCSB-UHFFFAOYSA-N
• SMILES： [Si](C#CC(C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 154.11800
• Monoisotopic Mass: 154.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.742
• Melting Point: Not available
• Boiling Point: 155 °C
• Flash Point: Not available
• Refractive Index: 1.427
• PSA: 0.00000
• LogP: 2.91330
• Vapor Pressure: Not available
• Solubility: Not determined

tert-Butyl(trimethylsilyl)acetylene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16; S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：3.1
• PackingGroup：II
• Risk Phrases：R11; R36/37/38
• Packing Group：II
• Safety Term：3.1
• Packing Group：II
• Hazard Level：3.1